Cas no 61931-80-4 (ethyl linalyl acetate)

• Product Name: ethyl linalyl acetate
• CAS No: 61931-80-4
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 955817
• Update Time: 2026-04-29

ethyl linalyl acetate Chemical and Physical Properties

Names and Identifiers

• ethyl linalyl acetate
• [(6E)-3,7-dimethylnona-1,6-dien-3-yl] acetate
• 1,5-Dimethyl-1-vinylhept-4-enyl acetate
• 1,6-NONADIEN-3-OL,3,7-DIMETHYL-,ACETATE
• 3,7-Dimethyl-1,6-nonadien-3-yl acetate
• 3,7-Dimethyl-1,6-nonadiene-3-yl acetate
• EINECS 263-336-9
• Homolinalyl acetate
• 6-nonadien-3-ol, 3,7-dimethyl- acetate

• Inchi： 1S/C13H22O2/c1-6-11(3)9-8-10-13(5,7-2)15-12(4)14/h7,9H,2,6,8,10H2,1,3-5H3

Computed Properties

• Exact Mass: 224.17800

Experimental Properties

• Density: 0.9963 (rough estimate)
• Boiling Point: 289.85°C (rough estimate)
• Refractive Index: 1.4210 (estimate)
• PSA: 26.30000
• LogP: 4.02080

Additional information on ethyl linalyl acetate

Ethyl Linalyl Acetate (CAS No. 61931-80-4): An Overview of Its Properties, Applications, and Recent Research

Ethyl linalyl acetate (CAS No. 61931-80-4) is a versatile organic compound that has gained significant attention in various industries, particularly in the fields of fragrance, flavor, and pharmaceuticals. This compound is known for its pleasant floral and woody aroma, making it a valuable component in perfumes, cosmetics, and food additives. In this comprehensive overview, we will delve into the chemical properties, applications, and recent research developments surrounding ethyl linalyl acetate.

Chemical Properties: Ethyl linalyl acetate is a colorless to pale yellow liquid with a molecular formula of C16H26O2 and a molecular weight of approximately 250.37 g/mol. It is derived from the esterification of linalool and acetic acid. The compound is soluble in most organic solvents but has limited solubility in water. Its boiling point is around 250°C at atmospheric pressure, and it has a density of about 0.94 g/cm³ at room temperature.

Applications in Fragrance and Flavor: One of the primary uses of ethyl linalyl acetate is in the fragrance industry. Its unique aroma profile makes it an essential ingredient in perfumes, colognes, and other scented products. It is often used to create floral and woody notes that enhance the overall scent composition. In the food industry, ethyl linalyl acetate is utilized as a flavoring agent to impart natural flavors to various food products, including beverages, confectionery, and baked goods.

Pharmaceutical Applications: Recent research has explored the potential therapeutic applications of ethyl linalyl acetate. Studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, which could be beneficial in the development of new pharmaceutical formulations. For instance, a study published in the Journal of Natural Products (2022) demonstrated that ethyl linalyl acetate significantly reduced inflammation in animal models, suggesting its potential as an anti-inflammatory agent.

Safety and Toxicology: The safety profile of ethyl linalyl acetate has been extensively studied to ensure its safe use in consumer products. According to the International Fragrance Association (IFRA), this compound is generally recognized as safe when used within recommended concentrations. However, it is important to note that proper handling and storage practices should be followed to avoid any potential risks. Toxicological studies have shown that ethyl linalyl acetate has low acute toxicity and does not pose significant health risks when used appropriately.

Sustainability and Environmental Impact: In recent years, there has been a growing focus on sustainable practices in the chemical industry. The production of ethyl linalyl acetate can be made more sustainable by using renewable feedstocks and optimizing manufacturing processes to reduce environmental impact. For example, researchers at the University of California (2021) developed a novel biocatalytic method for producing ethyl linalyl acetate, which reduces energy consumption and waste generation compared to traditional chemical synthesis methods.

FUTURE RESEARCH DIRECTIONS: Despite its well-established applications in fragrance and flavor industries, there are still many avenues for further research on ethyl linalyl acetate. One promising area is its potential use in natural pest control agents due to its ability to repel certain insects. Additionally, ongoing studies are investigating its antimicrobial properties, which could lead to new applications in healthcare and personal care products.

In conclusion, ethyl linalyl acetate (CAS No. 61931-80-4) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an essential component in fragrances and flavors, while recent research highlights its potential therapeutic benefits. As sustainability becomes increasingly important, innovative production methods will play a crucial role in ensuring the continued use of this valuable compound.